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Compound of Interest

Compound Name: Carbon-11

Cat. No.: B1219553 Get Quote

Carbon-11 is a positron-emitting radionuclide of significant interest in the fields of nuclear

medicine, drug development, and biomedical research. Its short half-life and the nature of its

decay products make it an ideal radioisotope for positron emission tomography (PET), a non-

invasive imaging technique that allows for the in vivo study of metabolic and molecular

processes. This guide provides a comprehensive overview of the decay properties of Carbon-
11, detailed experimental protocols for its production and measurement, and a workflow for its

application in PET imaging.

Core Decay Properties of Carbon-11
Carbon-11 decays to the stable nuclide Boron-11. This decay primarily occurs through positron

emission, with a small fraction occurring via electron capture. The key quantitative decay

properties of Carbon-11 are summarized in the table below.
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Property Value

Half-life (T½) 20.364 (14) minutes[1]

Decay Mode Positron Emission (β+) & Electron Capture (EC)

Daughter Nuclide Boron-11 (¹¹B) (stable)[1]

Total Decay Energy (Q) 1.982 MeV[1]

Positron Emission (β+)

Branching Ratio ~99.75% - 99.8%[2]

Maximum Positron Energy 0.960 MeV

Average Positron Energy 0.386 MeV[2]

Electron Capture (EC)

Branching Ratio ~0.19% - 0.25%

Energy of Emitted Neutrino 1.982 MeV

Decay Scheme of Carbon-11
The decay of Carbon-11 to Boron-11 can be visualized as a nuclear transformation where a

proton within the Carbon-11 nucleus is converted into a neutron. In positron emission, this

results in the emission of a positron (e⁺) and an electron neutrino (νe). In electron capture, an

inner atomic electron is captured by the nucleus, resulting in the emission of an electron

neutrino.

¹¹C
(Carbon-11)

Z=6, N=5

¹¹B
(Boron-11)
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β⁺ (~99.75%)
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Decay scheme of Carbon-11 to Boron-11.
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Experimental Protocols
Production of Carbon-11
Carbon-11 is most commonly produced in a cyclotron via the ¹⁴N(p,α)¹¹C nuclear reaction.[2][3]

Objective: To produce Carbon-11 by bombarding a nitrogen gas target with high-energy

protons.

Materials and Equipment:

Medical cyclotron (typically 11-18 MeV)

High-purity nitrogen gas (N₂)

Trace amounts of oxygen (O₂) or hydrogen (H₂) gas

Target chamber

Automated radiochemistry synthesis module

Methodology:

Target Preparation: The cyclotron target chamber is filled with high-purity nitrogen gas. A

small amount of oxygen (~0.5-2.0%) is included if the desired product is [¹¹C]CO₂, or

hydrogen (~5-10%) if [¹¹C]CH₄ is the target.[4]

Proton Bombardment: The cyclotron accelerates protons to a specific energy (e.g., 16.5

MeV).[2]

Nuclear Reaction: The high-energy proton beam is directed onto the nitrogen gas target,

inducing the ¹⁴N(p,α)¹¹C reaction.

Extraction: The resulting Carbon-11, in the form of [¹¹C]CO₂ or [¹¹C]CH₄, is transported from

the target chamber to a shielded hot cell containing an automated synthesis module for

further chemical processing.

Measurement of Carbon-11 Half-Life
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The half-life of Carbon-11 can be determined by measuring the decrease in its activity over

time.

Objective: To experimentally measure the half-life of a Carbon-11 sample.

Materials and Equipment:

Carbon-11 source

Gamma-ray detector (e.g., NaI(Tl) scintillation detector or a high-purity germanium detector)

Coincidence counting system

Multichannel analyzer (MCA)

Data acquisition system

Lead shielding

Methodology:

Source Preparation: A sample of Carbon-11 is produced and placed in a fixed geometry

relative to the detector.

Detector Setup and Calibration: The detector is calibrated using sources with known gamma-

ray energies. For Carbon-11, the primary gamma rays detected are the 511 keV annihilation

photons resulting from positron-electron annihilation. A coincidence setup with two detectors

placed 180 degrees apart can be used to specifically count these annihilation events,

reducing background noise.[5]

Data Acquisition: The number of counts in the 511 keV peak is recorded at regular time

intervals. The counting time for each interval should be short relative to the half-life of

Carbon-11.

Data Analysis:

The recorded counts are corrected for background radiation.
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The natural logarithm of the background-corrected count rate is plotted against time.

The data points should fall on a straight line, consistent with the exponential decay law

(N(t) = N₀e^(-λt)).

A linear fit is applied to the data. The slope of the line is equal to the negative of the decay

constant (λ).

The half-life (T½) is calculated using the formula: T½ = ln(2) / λ.

Experimental Workflow for Carbon-11 PET Imaging
The short half-life of Carbon-11 necessitates a rapid and efficient workflow for its use in PET

imaging, from production to patient administration.
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[1] Radionuclide Production

[2] Radiopharmaceutical Synthesis

[3] Quality Control

[4] PET Imaging
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Workflow for Carbon-11 based PET imaging.
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Protocol for a Typical [¹¹C]Radiopharmaceutical (e.g., [¹¹C]Choline) PET Scan:

Radionuclide Production: As described previously, [¹¹C]CO₂ is produced via the ¹⁴N(p,α)¹¹C

reaction in a cyclotron.[6]

Radiopharmaceutical Synthesis:

The [¹¹C]CO₂ is trapped and converted to a reactive intermediate, such as [¹¹C]methyl

iodide ([¹¹C]CH₃I), within an automated synthesis module.

This intermediate is then reacted with a precursor molecule (e.g., N,N-

dimethylethanolamine for [¹¹C]choline synthesis).

The resulting [¹¹C]choline is purified, typically using high-performance liquid

chromatography (HPLC) or solid-phase extraction. The entire synthesis process is

automated to minimize radiation exposure and ensure speed and reproducibility.[3][6]

Quality Control:

The final product undergoes rigorous quality control tests to ensure its suitability for

human administration.

These tests include checks for radiochemical purity (to ensure the radioactivity is

associated with the desired molecule), chemical purity, sterility, and the absence of

bacterial endotoxins.[6]

Patient Administration and Imaging:

A calibrated dose of the [¹¹C]radiopharmaceutical is administered to the patient, usually via

intravenous injection.

The patient is then positioned in a PET/CT scanner.

The scanner detects the pairs of 511 keV gamma rays produced by positron annihilation.

The data is reconstructed into a 3D image showing the distribution of the radiotracer in the

body over time, providing insights into the targeted biological process.[3]
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This comprehensive guide provides the foundational knowledge of Carbon-11's decay

properties and the practical aspects of its production and use in a research and clinical setting.

The methodologies described herein are fundamental to the successful application of this

important radionuclide in advancing our understanding of human biology and disease.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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